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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B1662555 Get Quote

Introduction

(+)-U-50488 hydrochloride is the less active enantiomer of the selective κ-opioid receptor

(KOR) agonist, U-50488.[1] While the (-)-enantiomer is more potent, (+)-U-50488 still serves as

a valuable tool in pharmacological research, often used as a control compound. KORs are

involved in various physiological processes, including analgesia, diuresis, and the modulation

of mood and addiction.[2][3][4] Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of (+)-U-50488 hydrochloride stock

solutions for research purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (+)-U-50488 hydrochloride is

presented in the table below. This information is essential for accurate calculations and proper

handling of the compound.
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Property Value References

Molecular Formula C₁₉H₂₆Cl₂N₂O · HCl [5]

Molecular Weight 405.79 g/mol

Appearance White solid [2]

Purity ≥99% (HPLC)

CAS Number 114528-81-3

Solubility Data
The solubility of (+)-U-50488 hydrochloride in common laboratory solvents is crucial for

preparing appropriate stock solutions. The following table summarizes the maximum

recommended concentrations.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

References

Water 100 40.58

DMSO 100 40.58

Note: It is always recommended to consult the batch-specific certificate of analysis for the most

accurate molecular weight, as it may vary due to hydration.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of (+)-U-50488
hydrochloride in DMSO.

Materials:

(+)-U-50488 hydrochloride powder
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Calibrated pipettes

Analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh out 4.06 mg of (+)-U-50488 hydrochloride using

an analytical balance. Calculation: 10 mmol/L * 1 mL * 405.79 g/mol = 0.40579 mg/mL

Dissolving the Compound: Add the weighed powder to a clean microcentrifuge tube. Using a

calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. Visually inspect the solution to ensure no solid particles remain.

Storage: Store the stock solution at -20°C or -80°C for long-term storage. When stored at

-80°C, the solution should be stable for up to 6 months; at -20°C, it is recommended to use it

within 1 month.[6]

Preparation of a 10 mM Aqueous Stock Solution
This protocol outlines the preparation of 1 mL of a 10 mM aqueous stock solution.

Materials:

(+)-U-50488 hydrochloride powder

Nuclease-free water

Microcentrifuge tubes or vials

Calibrated pipettes
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Analytical balance

Vortex mixer or sonicator

Sterile syringe filter (0.22 µm)

Procedure:

Weighing the Compound: Accurately weigh 4.06 mg of (+)-U-50488 hydrochloride.

Dissolving the Compound: Transfer the powder to a sterile tube. Add 1 mL of nuclease-free

water.

Mixing: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid dissolution.

[6]

Sterilization: Once fully dissolved, sterilize the solution by passing it through a 0.22 µm

syringe filter into a new sterile tube.[6] This is particularly important for cell culture

experiments.

Storage: Aqueous stock solutions are best prepared fresh. For short-term storage, they can

be kept at 2-8°C for up to two weeks. For longer-term storage, aliquot and store at -20°C.

Avoid repeated freeze-thaw cycles.

Signaling Pathway and Experimental Workflow
The primary mechanism of action for U-50488 is the activation of the κ-opioid receptor, a G-

protein coupled receptor (GPCR). This activation can lead to various downstream effects,

including the modulation of ion channels and intracellular signaling cascades.
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Canonical KOR signaling pathway activated by (+)-U-50488.

The workflow for preparing a stock solution involves several key steps, from weighing the

compound to final storage.
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Workflow for preparing (+)-U-50488 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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